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Compound of Interest

Compound Name: Palmitoleoyl chloride

Cat. No.: B8038789

Get Quote

Disclaimer: This document provides a detailed overview of the safety and handling precautions

for Palmitoleoyl chloride. The information herein is compiled from publicly available Safety

Data Sheets (SDS) for its close structural analog, Palmitoyl chloride (CAS No. 112-67-4), due

to the limited availability of a specific SDS for Palmitoleoyl chloride. The acyl chloride

functional group is the primary driver of reactivity and hazards for both molecules. Therefore,

the safety precautions are expected to be highly similar. This guide is intended for researchers,

scientists, and drug development professionals. All laboratory personnel must consult the most

current SDS for the specific product they are using and adhere to all institutional and regulatory

safety protocols.

Introduction
Palmitoleoyl chloride is a reactive acyl chloride used in various research and development

applications, particularly in the synthesis of complex lipids and bioconjugates. Its reactivity,

while essential for its intended chemical transformations, also presents significant health and

safety hazards. This guide provides a comprehensive overview of these hazards and outlines

the necessary precautions for its safe handling, storage, and disposal.

Hazard Identification and Classification
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Palmitoleoyl chloride is classified as a hazardous substance. It is a corrosive compound that

can cause severe skin burns and eye damage.[1][2] It reacts violently with water, releasing

hydrogen chloride gas, which is also corrosive and can cause severe respiratory tract irritation.

[1][2] Inhalation of vapors or mists can lead to lung edema.[2]

GHS Hazard Statements:

H312: Harmful in contact with skin.

H314: Causes severe skin burns and eye damage.[1]

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

EUH014: Reacts violently with water.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Palmitoyl chloride, used as a proxy

for Palmitoleoyl chloride, is presented in the table below.
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Property Value

CAS Number 112-67-4

Molecular Formula C₁₆H₃₁ClO

Molecular Weight 274.87 g/mol [1][3]

Appearance Clear colorless to light yellow liquid[4]

Odor Pungent

Boiling Point 88-90 °C at 0.2 mmHg

Melting Point 11-13 °C

Density 0.906 g/mL at 25 °C

Flash Point >110 °C (>230 °F)

Water Solubility Decomposes

Stability
Moisture sensitive.[5] Stable under

recommended storage conditions.

Safe Handling and Personal Protective Equipment
(PPE)
Strict adherence to safety protocols is mandatory when handling Palmitoleoyl chloride.

Engineering Controls
Work should be conducted in a well-ventilated laboratory, preferably within a chemical fume

hood.

An eyewash station and safety shower must be readily accessible.[5]

Personal Protective Equipment (PPE)
Eye Protection: Tightly fitting safety goggles and a face shield are required.[1]
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Hand Protection: Impermeable chemical-resistant gloves (e.g., nitrile rubber) must be worn.

[1] Gloves should be inspected before use and disposed of properly after handling.[1]

Skin and Body Protection: A lab coat, and in some cases, a chemical-resistant apron or full-

body suit, is necessary to prevent skin contact.[1]

Respiratory Protection: If working outside a fume hood or if there is a risk of inhalation, a

NIOSH-approved respirator with an appropriate cartridge for acid gases and organic vapors

should be used.

A logical workflow for the safe handling of Palmitoleoyl chloride in a laboratory setting is

depicted below.
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Diagram 1: Laboratory Handling Workflow for Palmitoleoyl Chloride
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Diagram 2: Emergency Spill Response for Palmitoleoyl Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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